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Compound of Interest

Compound Name: (R)-MIK665

Cat. No.: B609037

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information on the solubility and preparation of (R)-
MIK665 in Dimethyl Sulfoxide (DMSO) for research applications. (R)-MIK665 (also known as
S64315) is a potent and selective inhibitor of the anti-apoptotic protein Myeloid Cell Leukemia 1
(Mcl-1).[1] It is a crucial tool for studying apoptosis and has potential as an antineoplastic
agent.

Data Presentation
Table 1: Solubility of (R)-MIK665 in DMSO
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Parameter Value Source
o Molnova[2], Xcess
Solubility in DMSO > 125 mg/mL o
Biosciences|[3]
_ Molnova[?], Xcess
Molar Concentration 142.79 mM o
Biosciences|[3]
Alternative Solubility 100 mg/mL Selleck Chemicals[1]
Alternative Molar Conc. 114.23 mM Selleck Chemicals[1][4]

Moisture-absorbing DMSO can
reduce solubility. It is

Note
recommended to use fresh,

anhydrous DMSO.

Selleck Chemicals[1]

Signaling Pathway

(R)-MIK665 functions by binding to the BH3-binding groove of the Mcl-1 protein, an anti-
apoptotic member of the Bcl-2 family.[5] This inhibition prevents Mcl-1 from sequestering pro-

apoptotic proteins like Bak and Bax. Freed Bak and Bax can then oligomerize at the

mitochondrial outer membrane, leading to mitochondrial outer membrane permeabilization

(MOMP), cytochrome c release, and subsequent caspase activation, ultimately resulting in

apoptosis.
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Caption: (R)-MIK665 induced apoptosis signaling pathway.

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution of
(R)-MIK665 in DMSO

This protocol describes the preparation of a high-concentration stock solution of (R)-MIK665 for
in vitro experiments.

Materials:

(R)-MIK665 powder (Formula Weight: 875.41 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette
Procedure:

e Weighing: Accurately weigh out 8.75 mg of (R)-MIK665 powder and transfer it to a sterile
microcentrifuge tube.

e Solvent Addition: Add 100 pL of anhydrous DMSO to the tube containing the (R)-MIK665
powder.

» Dissolution: Vortex the solution vigorously until the powder is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary. Ensure the final
solution is clear and free of particulates.

o Storage: Store the 100 mM stock solution at -20°C or -80°C for long-term storage. It is
advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
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cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol provides a general guideline for diluting the DMSO stock solution for use in cell

culture experiments.

Materials:

100 mM (R)-MIK665 in DMSO stock solution

Appropriate cell culture medium

Sterile dilution tubes

Calibrated pipettes
Procedure:

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
100 mM stock solution in cell culture medium. For example, to make a 1 mM intermediate
solution, add 10 pL of the 100 mM stock to 990 pL of cell culture medium.

» Final Working Solution: Further dilute the intermediate solution to the desired final
concentration for your experiment. For instance, to treat cells with 1 uM (R)-MIK665, add 1
uL of the 1 mM intermediate solution to 1 mL of cell culture medium.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium as is present in the (R)-MIK665 treated samples. It is
recommended to keep the final DMSO concentration below 0.5% (v/v) to minimize solvent-
induced cytotoxicity.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the efficacy of (R)-MIK665 in

a cancer cell line.
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Caption: A standard experimental workflow for in vitro testing of (R)-MIK665.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Preparation in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609037#r-mik665-solubility-and-preparation-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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